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Introduction
Bispyribac-sodium is a selective, systemic, post-emergence herbicide belonging to the

pyrimidinyl carboxy herbicide group.[1] It is highly effective for the control of a broad spectrum

of annual and perennial grasses, sedges, and broad-leaved weeds in rice cultivation.[2][3][4] Its

mode of action is the inhibition of the acetolactate synthase (ALS) enzyme (also known as

acetohydroxyacid synthase or AHAS), a key enzyme in the biosynthesis of branched-chain

amino acids (valine, leucine, and isoleucine).[5][6][7] This inhibition leads to the cessation of

cell division and plant growth, ultimately resulting in the death of susceptible weeds.[5][8]

Bispyribac-sodium is absorbed by both foliage and roots and translocated throughout the plant.

[5][6]
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Property Value

Active Ingredient Bispyribac-sodium[8]

CAS No. 125401-92-5[8]

Molecular Formula C₁₉H₁₇N₄NaO₈[3]

Formulation Types
Suspension Concentrate (SC), Wettable Powder

(WP), Oil-based Dispersion (OD)[3]

Physical State Off-white flowable suspension (for 40% SC)[8]

Solubility in Water 73.3 g/L at 25°C[7]

pKa 3.05[7]

Mechanism of Action Signaling Pathway
The primary mode of action of bispyribac-sodium is the inhibition of the acetolactate synthase

(ALS) enzyme. This enzyme is crucial for the biosynthesis of essential branched-chain amino

acids in plants.
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Caption: Mechanism of action of bispyribac-sodium leading to weed death.

Efficacy and Application Rates
The following tables summarize the recommended application rates and observed efficacy of

bispyribac-sodium from various studies.
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Table 1: Recommended Application Rates for
Bispyribac-sodium 10% SC

Rice Cultivation
System

Application Timing Dosage (g a.i./ha)
Formulation
Dosage (ml/acre)

Nursery
10-12 days after

sowing[4]
20-25[9] 120[10]

Transplanted Rice

10-14 days after

transplanting (weeds

at 3-4 leaf stage)[4]

[11]

15-60[1] 80-120[4]

Direct Seeded Rice

15-25 days after

sowing (weeds at 3-4

leaf stage)[4][11]

10-40[12] 80-120[4]

Table 2: Weed Control Efficiency and Yield Improvement
Crop

Herbicide
Treatment

Weed Control
Efficiency (%)

Grain Yield
Increase (%)

Reference

Transplanted

Rice

Bispyribac-

sodium @ 25

g/ha (15 DAT)

- 174-199 [1]

Transplanted

Rice

Bispyribac-

sodium @ 25

g/ha (25 DAT)

- 37-41 [1]

Direct Seeded

Rice

Bispyribac-

sodium 10% SC

@ 40 g/ha

Higher than other

treatments
- [12]

Direct Seeded

Rice

Bispyribac-

sodium 4% SE +

Metamifop 10%

SE @ 70 g

a.i./ha + wetter

80.07 - 88.45 - [13]
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Experimental Protocols
Protocol 1: Evaluation of Bispyribac-sodium Efficacy in
Direct Seeded Rice
This protocol is designed to assess the bio-efficacy of different doses of bispyribac-sodium for

weed control in a direct-seeded rice field.

1. Experimental Design:

Design: Randomized Block Design (RBD) with three replications.[12][14]

Plot Size: To be determined based on field availability, ensuring a representative area for

each treatment.

Treatments:

T1: Bispyribac-sodium 10% SC @ 10 g a.i./ha

T2: Bispyribac-sodium 10% SC @ 20 g a.i./ha[12]

T3: Bispyribac-sodium 10% SC @ 40 g a.i./ha[12]

T4: Hand Weeding (twice at 20 and 40 DAS)[12]

T5: Weedy Check (no weed control)[12]

2. Materials:

Certified rice seeds (variety suitable for the region).

Bispyribac-sodium 10% SC formulation.

Knapsack sprayer with a flat fan or flood jet nozzle.[11]

Personal Protective Equipment (PPE).[9]

Quadrat (e.g., 0.25 m²) for weed density and biomass sampling.
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3. Procedure:

Land Preparation: Prepare the field as per standard practices for direct-seeded rice.

Sowing: Sow rice seeds at the recommended seed rate.

Herbicide Application:

Apply bispyribac-sodium as an early post-emergence spray at 15-25 days after sowing

(DAS), when weeds are at the 2-4 leaf stage.[4][11]

Calibrate the sprayer to deliver the correct volume of spray solution per unit area.

Mix the required quantity of herbicide with water as per the treatment plan.

Ensure uniform application over the entire plot.

Data Collection:

Weed Density and Dry Weight: At 20 and 40 days after herbicide application (DAHS),

place the quadrat randomly at two to three locations within each plot. Count the number of

weeds (grasses, sedges, broadleaf) within the quadrat. Collect the weed samples, dry

them in an oven at 70°C for 72 hours, and record the dry weight.[13]

Weed Control Efficiency (WCE): Calculate WCE using the formula: WCE (%) = [(WDC -

WDT) / WDC] x 100, where WDC is the weed dry weight in the weedy check plot and

WDT is the weed dry weight in the treated plot.[13]

Crop Yield: Harvest the crop from the net plot area, sun-dry the grains, and record the

grain yield, adjusting for moisture content.[13]

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RBD.
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Caption: Workflow for evaluating the efficacy of bispyribac-sodium.
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Protocol 2: Preparation of Bispyribac-sodium
Suspension Concentrate (SC) Formulation
This protocol provides a general outline for the laboratory-scale preparation of a bispyribac-

sodium SC formulation.

1. Materials:

Bispyribac-sodium technical grade (active ingredient).

Wetting agent.

Dispersing agent.

Antifreeze agent (e.g., propylene glycol).[15]

Thickener (e.g., xanthan gum).[15]

Antifoaming agent.[15]

Biocide/preservative.[15]

Deionized water.

High-shear mixer or bead mill.

2. Procedure:

Aqueous Phase Preparation: In a beaker, mix deionized water with the antifreeze, wetting

agent, and dispersing agent.

Milling:

Slowly add the bispyribac-sodium technical powder to the aqueous phase while stirring.

Transfer the mixture to a bead mill or use a high-shear mixer to reduce the particle size of

the active ingredient to the desired range (typically < 5 µm for a stable suspension).
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Formulation Adjustment:

After milling, add the thickener slowly while stirring to achieve the desired viscosity.

Add the antifoaming agent and biocide.

Adjust the final volume with deionized water.

Quality Control:

Measure the particle size distribution.

Determine the viscosity and pH of the formulation.

Conduct a suspension stability test (e.g., CIPAC method) to ensure the formulation does

not settle over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b020090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

